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Compound of Interest

Compound Name: ZM226600

Cat. No.: B15588317

For Researchers, Scientists, and Drug Development Professionals

Introduction

ZM226600 is a potent opener of the Kiré (KATP) channel, a critical component in coupling
cellular metabolism to membrane potential.[1][2] Understanding the localization, trafficking, and
target engagement of ZM226600 is crucial for elucidating its mechanism of action and for the
development of novel therapeutics targeting the KATP channel. These application notes
provide detailed protocols for the fluorescent labeling, radiolabeling, and biotinylation of
ZM226600 to facilitate such studies.

Chemical Properties of ZM226600

Property Value

) N-(4-Phenylsulfonylphenyl)-3,3,3-trifluoro-2-
Chemical Name _
hydroxy-2-methylpropanamide

Molecular Formula Ci16H14F3NO4S

Molecular Weight 373.35 g/mol [1][2]

Solubility Soluble to 100 mM in DMSOJ[1]
Purity >98%|2]
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Biological Target: The KATP Channel

The ATP-sensitive potassium (KATP) channel is a hetero-octameric complex composed of four
pore-forming inward rectifier potassium (Kir6.x) channel subunits and four regulatory
sulfonylurea receptor (SUR) subunits. These channels are crucial in various physiological
processes by linking the cell's energetic state to its electrical activity. Intracellular ATP inhibits
channel activity by binding to the Kir6.x subunits, while Mg-ADP stimulates channel opening via
the SUR subunits. The dynamic interplay between ATP and ADP levels dictates the open
probability of the KATP channel.

Signaling Pathway of KATP Channel Activation

The following diagram illustrates the general mechanism of KATP channel regulation by
intracellular nucleotides and the proposed site of action for ZM226600 as a channel opener.
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(ZM226600 Solutior) (Amine-Reactive Dye Solution) (Add Base (TEA/DIPEA))
Cncubate (RT, 2-4hD
:

(Monitor (TLC/HPLC))

(Characterize (MS, UV-Vis))

Fluorescent ZM226600
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Radiolabeled Precursor
(e.g., [14C]-aniline)

'

Gl acl- 4Melljrlrt1li-:(§irr)1(esr¥;;tgﬁ§:y?fsul fone) G,3,3-trif|uoro-2-hydroxy-2-methylpropanoic acia

Amide Coupling

Purify (HPLC)

(Analyze (Radio-HPLC, LSC))

[14C]-ZM226600
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(ZM226600 Solutioa Giotinylation Reagent Solutior) (Add Base (DIPEA))
Reaction Mixture

Cncubate (RT, 2-4hD
(Purify (Desalting/HPLC))
(Confirm Biotinylation (HABA/MS))

Biotinylated ZM226600

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Labeling
ZM226600]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15588317#techniques-for-labeling-zm226600]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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